Cas no 1788680-91-0 (3-[1-(4-Propylbenzoyl)-3-pyrrolidinyl]-2,4-thiazolidinedione)

• Product Name: 3-[1-(4-Propylbenzoyl)-3-pyrrolidinyl]-2,4-thiazolidinedione
• CAS No: 1788680-91-0
• MF: C₁₇H₂₀N₂O₃S
• MW: 332.417303085327
• CID: 5368991
• Update Time: 2025-10-28

3-[1-(4-Propylbenzoyl)-3-pyrrolidinyl]-2,4-thiazolidinedione Chemical and Physical Properties

Names and Identifiers

• 3-[1-(4-Propylbenzoyl)-3-pyrrolidinyl]-2,4-thiazolidinedione

• Inchi： 1S/C17H20N2O3S/c1-2-3-12-4-6-13(7-5-12)16(21)18-9-8-14(10-18)19-15(20)11-23-17(19)22/h4-7,14H,2-3,8-11H2,1H3
• InChI Key： ZBQAXILLLMMVPH-UHFFFAOYSA-N
• SMILES： S1CC(=O)N(C2CCN(C(=O)C3=CC=C(CCC)C=C3)C2)C1=O

Additional information on 3-[1-(4-Propylbenzoyl)-3-pyrrolidinyl]-2,4-thiazolidinedione

3-[1-(4-Propylbenzoyl)-3-pyrrolidinyl]-2,4-thiazolidinedione (CAS 1788680-91-0): A Comprehensive Overview

3-[1-(4-Propylbenzoyl)-3-pyrrolidinyl]-2,4-thiazolidinedione (CAS 1788680-91-0) is a specialized organic compound that has garnered significant attention in pharmaceutical research and medicinal chemistry. This thiazolidinedione derivative exhibits unique structural features, combining a pyrrolidine ring with a 4-propylbenzoyl moiety, making it a promising candidate for various therapeutic applications.

The compound belongs to the class of heterocyclic compounds, which are widely studied for their biological activities. Researchers have shown particular interest in 3-[1-(4-Propylbenzoyl)-3-pyrrolidinyl]-2,4-thiazolidinedione due to its potential as a pharmacological agent, especially in the context of metabolic disorders. The presence of the thiazolidinedione core suggests possible interactions with PPAR receptors, which play crucial roles in glucose and lipid metabolism.

From a chemical perspective, CAS 1788680-91-0 demonstrates interesting properties that make it valuable for drug discovery. The 4-propylbenzoyl group contributes to the molecule's lipophilicity, potentially enhancing its membrane permeability and bioavailability. Meanwhile, the pyrrolidinyl-thiazolidinedione structure may offer multiple sites for molecular interactions, a feature that pharmaceutical scientists often exploit when designing target-specific compounds.

Recent studies have explored the synthetic pathways for 3-[1-(4-Propylbenzoyl)-3-pyrrolidinyl]-2,4-thiazolidinedione, focusing on optimizing yield and purity. The compound's synthesis typically involves multi-step organic reactions, including amide bond formation and heterocycle construction. These synthetic approaches are crucial for producing sufficient quantities of the compound for biological evaluation and structure-activity relationship studies.

In the context of current research trends, 1788680-91-0 aligns with the growing interest in small molecule therapeutics for chronic diseases. The scientific community continues to investigate similar thiazolidinedione derivatives for their potential in addressing unmet medical needs, particularly in areas like metabolic syndrome and inflammatory conditions. This positions 3-[1-(4-Propylbenzoyl)-3-pyrrolidinyl]-2,4-thiazolidinedione as a compound worth watching in drug development pipelines.

The physicochemical properties of CAS 1788680-91-0 contribute to its research utility. Preliminary data suggest moderate solubility in common organic solvents, which facilitates various analytical characterization techniques. Researchers typically employ HPLC, mass spectrometry, and NMR spectroscopy to verify the compound's identity and purity, essential steps in pharmaceutical research and quality control.

From a commercial perspective, the demand for specialized compounds like 3-[1-(4-Propylbenzoyl)-3-pyrrolidinyl]-2,4-thiazolidinedione continues to grow. Pharmaceutical companies and contract research organizations seek such molecules for their drug discovery programs. The compound's unique structure makes it valuable for medicinal chemistry explorations, particularly in the development of novel therapeutic agents targeting specific biological pathways.

Safety considerations for handling 1788680-91-0 follow standard laboratory protocols for organic compounds. While not classified as hazardous, researchers should employ proper personal protective equipment when working with this chemical. The compound's material safety data sheet provides essential information about storage conditions and handling procedures, ensuring safe use in research settings.

The future outlook for 3-[1-(4-Propylbenzoyl)-3-pyrrolidinyl]-2,4-thiazolidinedione appears promising as research into heterocyclic pharmaceuticals advances. With increasing understanding of molecular targets in disease pathways, compounds with such specific structural features may play important roles in developing next-generation therapeutics. The scientific community continues to explore the full potential of this interesting molecule.

For researchers interested in CAS 1788680-91-0, various suppliers offer the compound in different quantities and purity grades. The availability of custom synthesis services also facilitates access to this molecule for specific research needs. As with any specialized chemical, proper documentation and analytical certificates are essential when procuring 3-[1-(4-Propylbenzoyl)-3-pyrrolidinyl]-2,4-thiazolidinedione for research purposes.

In conclusion, 3-[1-(4-Propylbenzoyl)-3-pyrrolidinyl]-2,4-thiazolidinedione represents an intriguing subject of study in modern pharmaceutical chemistry. Its unique structural combination of pyrrolidine and thiazolidinedione moieties offers multiple possibilities for drug design and biological activity modulation. As research progresses, we may see this compound or its derivatives emerge as important tools in addressing various health challenges.